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Compound of Interest

Compound Name: 2-cyano-N,N-diethylacetamide

Cat. No.: B141909

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of 2-cyano-N,N-diethylacetamide (CAS RN: 26391-06-0). The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Hazard Summary

2-Cyano-N,N-diethylacetamide is classified as hazardous. It is harmful if swallowed, inhaled,
or in contact with skin.[1][2] It is also known to cause serious eye irritation and skin irritation.[1]

[2]

Hazard Classification GHS Category

Acute Toxicity, Oral Category 4[1][2]

Acute Toxicity, Dermal Category 4[1]

Acute Toxicity, Inhalation Category 4[1]

Skin Irritation Category 2[1][2]

Eye Irritation Category 2[1][2]

Specific target organ toxicity, single exposure Category 3 (respiratory system)[2][3]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-cyano-N,N-
diethylacetamide to minimize exposure and ensure personal safety.

PPE Category Item Specification

Nitrile gloves are
recommended for their
resistance to a wide range of
Hand Protection Chemical-resistant gloves chemicals, including solvents,
oils, and acids.[4][5][6] Always
inspect gloves for integrity

before use.

Wear appropriate protective
eyeglasses or chemical safety

Eye and Face Protection Safety glasses or goggles goggles.[2] A face shield may
be necessary for splash
hazards.

A standard laboratory coat
should be worn and buttoned
to protect from incidental

Skin and Body Protection Laboratory coat contact. For tasks with a higher
risk of splashes, chemical-
resistant aprons or suits are
advised.[2]

Use only in a well-ventilated
area. If ventilation is
inadequate, a NIOSH/MSHA or
European Standard EN 149

approved respirator should be

Respiratory Protection Respirator

worn.[2]

Operational Plan: Handling Protocol

Adherence to this step-by-step protocol is crucial for the safe handling of 2-cyano-N,N-
diethylacetamide.
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1. Preparation and Engineering Controls:

o Ensure a safety shower and eye wash station are readily accessible.[2]

o Work in a well-ventilated area, preferably within a chemical fume hood.[7]

o Confirm all necessary PPE is available and in good condition.

2. Handling the Chemical:

e Avoid all personal contact. Do not ingest, inhale, or allow contact with skin and eyes.[8]
» Avoid breathing mist or vapors.[1]

» When handling, do not eat, drink, or smoke.

o Keep the container tightly closed when not in use.[2]

3. Post-Handling Procedures:

e Wash hands and any exposed skin thoroughly with soap and water after handling.[1][8]

» Contaminated clothing should be removed and washed before reuse.[2]

Emergency Procedures: First Aid
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Exposure Route

First Aid Measures

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[1]

Skin Contact

Take off immediately all contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, get medical
advice/attention.[2][9]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[9][10]

Ingestion

Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.

Disposal Plan

Proper disposal of 2-cyano-N,N-diethylacetamide and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1

. Waste Collection:

Collect waste material in a clean, dry, sealable, and appropriately labeled container.[8]

Do not mix with other waste streams unless explicitly instructed to do so by your institution's

environmental health and safety (EHS) department.

. Disposal Method:

Dispose of the chemical and its container through a licensed professional waste disposal

service.[7]

Do not allow the substance to enter drains, sewers, or water courses.[2][8]

Follow all local, regional, and national regulations for hazardous waste disposal.
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Workflow Diagram

Preparation
- Verify fume hood function
- Inspect PPE
- Locate safety shower/eyewash

Proceed when ready

Handling
- Don appropriate PPE
- Work within fume hood
- Avoid inhalation and contact

i \
After completing work \\If exposure occurs

Post-Handling Emergency
- Securely close container - In case of exposure, follow
- Decontaminate work area first aid procedures

- Wash hands thoroughly - Notify supervisor

For waste materials

Waste Disposal
- Collect in labeled container

- Contact EHS for pickup
- Do not pour down drain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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N,N-diethylacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141909#personal-protective-equipment-for-handling-
2-cyano-n-n-diethylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.glovesnstuff.com/safety-work-gloves/Industry/nitrile-gloves-for-chemical-handling
https://www.industrialsolution.ae/home-news-block-contents/nitrile-gloves-advancing-ppe-and-industrial-hand-safety-industrial-solutions-mef
https://www.industrialsolution.ae/home-news-block-contents/nitrile-gloves-advancing-ppe-and-industrial-hand-safety-industrial-solutions-mef
https://ppsgloves.com/nitrile-gloves-reliable-protection-against-chemicals-and-pathogens/
https://ppsgloves.com/nitrile-gloves-reliable-protection-against-chemicals-and-pathogens/
https://static.cymitquimica.com/products/IN/pdf/sds-DA002T0P.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21454_msds.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/137529?userType=undefined
https://www.guidechem.com/encyclopedia/2-cyano-n-n-diethylacetamide-dic21473.html
https://www.benchchem.com/product/b141909#personal-protective-equipment-for-handling-2-cyano-n-n-diethylacetamide
https://www.benchchem.com/product/b141909#personal-protective-equipment-for-handling-2-cyano-n-n-diethylacetamide
https://www.benchchem.com/product/b141909#personal-protective-equipment-for-handling-2-cyano-n-n-diethylacetamide
https://www.benchchem.com/product/b141909#personal-protective-equipment-for-handling-2-cyano-n-n-diethylacetamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b141909?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

